Cas no 2228146-53-8 (3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid)

3-(2,5-Difluorophenyl)-2-hydroxy-3-methylbutanoic acid is a fluorinated hydroxy acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorophenyl group, which enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of both hydroxyl and carboxylic acid functional groups allows for further derivatization, enabling the synthesis of more complex molecules. The compound's chiral center offers opportunities for enantioselective synthesis, which is critical in developing optically active pharmaceuticals. Its unique combination of fluorine substitution and hydroxylation provides distinct reactivity and selectivity advantages in synthetic chemistry. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships in bioactive molecules.
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid structure
2228146-53-8 structure
Product Name:3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
CAS No:2228146-53-8
MF:C11H12F2O3
MW:230.207990646362
CID:6219254
PubChem ID:165656179
Update Time:2025-06-13

3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
    • EN300-1754093
    • 2228146-53-8
    • Inchi: 1S/C11H12F2O3/c1-11(2,9(14)10(15)16)7-5-6(12)3-4-8(7)13/h3-5,9,14H,1-2H3,(H,15,16)
    • InChI Key: LVQBHEYOJZKXLC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(C)(C)C(C(=O)O)O)F

Computed Properties

  • Exact Mass: 230.07545056g/mol
  • Monoisotopic Mass: 230.07545056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5Ų

3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1754093-0.05g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
0.05g
$1261.0 2023-09-20
Enamine
EN300-1754093-0.1g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
0.1g
$1320.0 2023-09-20
Enamine
EN300-1754093-0.25g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
0.25g
$1381.0 2023-09-20
Enamine
EN300-1754093-0.5g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
0.5g
$1440.0 2023-09-20
Enamine
EN300-1754093-1.0g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
1g
$1500.0 2023-06-03
Enamine
EN300-1754093-2.5g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
2.5g
$2940.0 2023-09-20
Enamine
EN300-1754093-5.0g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
5g
$4349.0 2023-06-03
Enamine
EN300-1754093-10.0g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
10g
$6450.0 2023-06-03
Enamine
EN300-1754093-1g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
1g
$1500.0 2023-09-20
Enamine
EN300-1754093-5g
3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
2228146-53-8
5g
$4349.0 2023-09-20

3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid Related Literature

Additional information on 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228146-53-8)

3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228146-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a hydroxy-substituted branched-chain carboxylic acid moiety linked to a fluorinated aromatic ring. The presence of both fluorine atoms and a hydroxyl group in its structure imparts distinct chemical properties, making it a promising candidate for various biochemical and pharmacological applications.

The molecular structure of 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid consists of a butanoic acid backbone with a hydroxyl group at the second carbon position and a methyl group at the third carbon position. The aromatic ring is substituted with two fluorine atoms at the 2-position and 5-position, respectively. This specific arrangement of functional groups contributes to its reactivity and potential biological activity. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity in drug molecules, which is a critical factor in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The hydroxy group in 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid also plays a crucial role in its chemical behavior, serving as a potential site for hydrogen bonding interactions with biological targets. These interactions can be exploited to enhance the compound's binding affinity and selectivity, which are essential characteristics for any lead compound in drug discovery.

One of the most compelling aspects of 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of more complex scaffolds that exhibit pharmacological activity. For instance, derivatives of this compound have been investigated for their potential roles in inhibiting enzymes involved in inflammatory pathways. The combination of fluorine substitution and hydroxyl functionality makes it an attractive building block for designing molecules with enhanced biological activity.

The synthesis of 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid presents unique challenges due to the need for precise functionalization at multiple positions on the molecular framework. Advanced synthetic methodologies, such as cross-coupling reactions and selective hydrogenation, are often employed to achieve the desired regioselectivity. The introduction of fluorine atoms, in particular, requires specialized techniques due to their high electronegativity and reactivity. However, recent advancements in synthetic chemistry have made it increasingly feasible to incorporate fluorine into complex molecular architectures with high precision.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of fluorine atoms can enhance lipophilicity, reduce metabolic degradation, and improve oral bioavailability, all of which are critical factors for successful drug development. In this context, 3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid represents an intriguing candidate for further exploration.

The hydroxy group in this compound also contributes to its versatility as a synthetic intermediate. Hydroxyl-functionalized molecules are frequently used in drug design due to their ability to form hydrogen bonds with biological targets. This property can be exploited to enhance binding affinity and selectivity, which are essential for developing effective therapeutic agents. Additionally, the branched-chain carboxylic acid moiety provides additional opportunities for structural diversification and functionalization.

In conclusion,3-(2,5-difluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228146-53-8) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of fluorine substitution and hydroxyl functionality makes it a valuable building block for designing bioactive molecules. As synthetic methodologies continue to advance, it is likely that more derivatives of this compound will be explored for their pharmacological properties.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd